Cas no 1195-36-4 (3-Azabicyclo[3.2.2]nonane,3-methyl-, hydriodide (1:1))

3-Azabicyclo[3.2.2]nonane,3-methyl-, hydriodide (1:1) structure
1195-36-4 structure
Product Name:3-Azabicyclo[3.2.2]nonane,3-methyl-, hydriodide (1:1)
CAS No:1195-36-4
MF:C9H18IN
MW:267.150394916534
CID:172845
PubChem ID:14521
Update Time:2025-04-19

3-Azabicyclo[3.2.2]nonane,3-methyl-, hydriodide (1:1) Chemical and Physical Properties

Names and Identifiers

    • 3-Azabicyclo[3.2.2]nonane,3-methyl-, hydriodide (1:1)
    • 3-methyl-3-azoniabicyclo[3.2.2]nonane,iodide
    • 3-AZONIABICYCLO(3.2.2)NONANE, 3-METHYL-, IODIDE
    • 3-Methyl-3-azoniabicyclo(3.2.2)nonane iodide
    • 1195-36-4
    • Inchi: 1S/C9H17N.HI/c1-10-6-8-2-3-9(7-10)5-4-8;/h8-9H,2-7H2,1H3;1H
    • InChI Key: WGSFARVDONHNPD-UHFFFAOYSA-N
    • SMILES: [I-].[NH+]1(C)CC2CCC(CC2)C1

Computed Properties

  • Exact Mass: 248.9071
  • Monoisotopic Mass: 267.048393
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 99.9
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 4.4

Experimental Properties

  • Boiling Point: 181.8°Cat760mmHg
  • Flash Point: 60.2°C
  • PSA: 5.9
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